Cas no 5431-40-3 ( )

• Product Name: &nbsp
• CAS No: 5431-40-3
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 940626
• PubChem ID: 224800
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(3-Oxo-3-phenyl-propyl)-hexanamid; 1-phenyl-3-[4-(3-phenyl-propyl)-piperidin-1-yl]-propan-1-one; N-(3-oxo-3-phenyl-propyl)-hexanamide; N-(3-oxo-3-phenylpropyl)-4-(3-phenylpropyl)piperidine; AC1L4EKP; 4-(3-Phenylpropyl)-piperidinoaethyl-propiophenon; SureCN5915357; 1-Propanone, 1-phenyl-3-[4-(3-phenylpropyl)-1-piperidinyl]-; 3-Hexanoylamino-1-phenyl-propanon-(1); N-(3-oxo-3-phenylpropyl)hexanamide; CTK0E3374;
• DTXSID30969373
• NSC-13590
• N-(3-Oxo-3-phenylpropyl)hexanimidic acid
• DS-001878
• 5431-40-3
• NSC13590
• N-(3-oxo-3-phenyl-propyl)hexanamide
•  

• Inchi： 1S/C15H21NO2/c1-2-3-5-10-15(18)16-12-11-14(17)13-8-6-4-7-9-13/h4,6-9H,2-3,5,10-12H2,1H3,(H,16,18)
• InChI Key： GZEQZUOTRNNIRY-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)NCCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.15733
• Monoisotopic Mass: 247.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 444.9°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.508
• PSA: 46.17
• LogP: 3.34680